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Compound of Interest

Compound Name: 3-(3,5-Dimethylphenoxy)propanal

Cat. No.: B3073115

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is a consolidated technical guide based on available
chemical literature and data for the specified compound and structurally related molecules.
Specific experimental values and protocols should be validated empirically.

Chemical Identity and Properties

3-(3,5-Dimethylphenoxy)propanal is an organic compound featuring a propanal group linked
to a 3,5-dimethylphenoxy moiety.[1] Its aldehyde functionality and aromatic ether structure
make it a versatile intermediate in organic synthesis.[1]

Table 1: Physicochemical and Spectroscopic Data
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Property Value Source
CAS Number 1017340-14-5 [1]
Molecular Formula C11H1402 [1]
Molecular Weight 178.23 g/mol [1]
IUPAC Name 3.5 [1]

dimethylphenoxy)propanal

Canonical SMILES

CC1=CC(=CC(=C1)OCCC=0)
C

[1]
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InChl Key [1]
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Boiling Point Data not publicly available

Melting Point Data not publicly available

Density Data not publicly available
Expected to be soluble in

Solubility organic solvents like DMSO

and methanol.

Predicted: 6 9.8 (t, 1H, CHO),
6.6-6.7 (m, 3H, Ar-H), 4.1 (t,
2H, OCHz2), 2.9 (t, 2H,
CH2CHO), 2.3 (s, 6H, Ar-CHs).

H NMR (CDCls, 400 MHz)

Predicted: 6 202.0 (CHO),
158.0 (Ar-C-0), 139.0 (Ar-C-
CHs), 124.0 (Ar-C), 115.0 (Ar-
C), 65.0 (OCHz), 45.0
(CH2CHO), 21.0 (Ar-CHs).

13C NMR (CDCls, 100 MHz)

Predicted m/z: 178 (M), 149,

Mass Spectrum (EI)
121, 91.

Note: Predicted spectroscopic data is based on standard chemical shift values and
fragmentation patterns for similar structures. Actual experimental data may vary.
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Synthesis and Experimental Protocols

The synthesis of 3-(3,5-Dimethylphenoxy)propanal can be achieved through a two-step
process involving the etherification of 3,5-dimethylphenol followed by the oxidation of the
resulting alcohol to the aldehyde.

Experimental Workflow: Synthesis of 3-(3,5-
Dimethylphenoxy)propanal

Step 1: Williamson Ether Synthesis

G,S-DimethylphenoD G—Bromopropan-l-a Gase (e.g., K2COs3) in Acetona

G—B,5-Dimethylphenoxy)propan-l-o]

Step 2: Oxidation

G—(S,5-Dimethylphenoxy)propan-l-cD Gxidizing Agent (e.g., PCCin CHzCIzD

'

Reaction Mixture

Stir at RT

G—(&5-Dimethylphenoxy)propanza

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3073115?utm_src=pdf-body
https://www.benchchem.com/product/b3073115?utm_src=pdf-body
https://www.benchchem.com/product/b3073115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3073115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A two-step synthetic workflow for 3-(3,5-Dimethylphenoxy)propanal.

Detailed Experimental Protocol (Representative)

Step 1: Synthesis of 3-(3,5-Dimethylphenoxy)propan-1-ol
e To a solution of 3,5-dimethylphenol (1.0 eq) in acetone, add potassium carbonate (1.5 eq).
e Add 3-bromopropan-1-ol (1.1 eq) to the mixture.

» Reflux the reaction mixture for 12-16 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

» After completion, filter the reaction mixture to remove the inorganic salts and concentrate the
filtrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel using a hexane-ethyl
acetate gradient to yield 3-(3,5-dimethylphenoxy)propan-1-ol.

Step 2: Synthesis of 3-(3,5-Dimethylphenoxy)propanal
¢ Dissolve 3-(3,5-dimethylphenoxy)propan-1-ol (1.0 eq) in dichloromethane (CHzCl2).

e Add pyridinium chlorochromate (PCC) (1.5 eq) to the solution in portions while stirring at
room temperature.

o Continue stirring for 2-4 hours, monitoring the reaction by TLC.

» Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short
pad of silica gel to remove the chromium salts.

o Concentrate the filtrate under reduced pressure to obtain the crude 3-(3,5-
dimethylphenoxy)propanal, which can be further purified by column chromatography if
necessary.

Chemical Reactivity and Potential Applications
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The aldehyde group in 3-(3,5-Dimethylphenoxy)propanal is a key functional group that allows

for a variety of chemical transformations.

Table 2: Key Chemical Reactions

Reaction Type

Reagents

Product

Jones reagent (CrOs/H2S04),

3-(3,5-

Oxidation Dimethylphenoxy)propanoic
KMnOa ' ylp y)prop
acid
Sodium borohydride (NaBHa4), 335
Reduction Lithium aluminum hydride '

(LiAIHa)

Dimethylphenoxy)propan-1-ol

Reductive Amination

Amine (R-NHz2), NaBHsCN

N-substituted 3-(3,5-
dimethylphenoxy)propan-1-

amine

Wittig Reaction

Phosphonium ylide
(PhsP=CHR)

4-(3,5-Dimethylphenoxy)-1-

alkene

Aldol Condensation

Ketone/Aldehyde, Base or Acid

catalyst

a,B-Unsaturated carbonyl

compound

This compound serves as a valuable building block in the synthesis of more complex molecules

for various applications:

o Pharmaceuticals: It is a potential intermediate for the synthesis of novel drug candidates.

Derivatives of phenoxypropanal have been explored for their potential to modulate

apoptosis.[1]

e Agrochemicals: The structural motif is found in some herbicides and fungicides.[1]

o Materials Science: The aldehyde functionality can be used to incorporate this molecule into

polymers or other materials.[1]

Biological Context and Signaling Pathways
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While specific biological data for 3-(3,5-Dimethylphenoxy)propanal is limited in public
literature, derivatives of this compound have been investigated for their potential to induce
apoptosis, a form of programmed cell death crucial for tissue homeostasis and a key target in

cancer therapy. The intrinsic (mitochondrial) pathway of apoptosis is a common mechanism
targeted by small molecules.

Conceptual Signaling Pathway: Intrinsic Apoptosis
(BCFZ family (Bax/Bak))

MOMP
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Caption: A simplified diagram of the intrinsic apoptosis pathway.

Derivatives of 3-(3,5-Dimethylphenoxy)propanal could potentially modulate this pathway by
interacting with key regulatory proteins like the Bcl-2 family, leading to mitochondrial outer
membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase
activation, ultimately resulting in apoptosis. Further research is needed to elucidate the specific
molecular targets and mechanism of action for this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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